![molecular formula C17H14N2O B2887246 3-benzyl-6-phenylpyrimidin-4(3H)-one CAS No. 1172956-12-5](/img/structure/B2887246.png)
3-benzyl-6-phenylpyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-benzyl-6-phenylpyrimidin-4(3H)-one is a heterocyclic organic compound that has gained significant attention in recent years due to its potential applications in medicinal chemistry. This compound belongs to the pyrimidine family and has a molecular formula C20H16N2O. It is a white crystalline powder that is sparingly soluble in water and soluble in organic solvents such as ethanol, methanol, and chloroform.
Scientific Research Applications
Medicinal Properties
3,4-Dihydropyrimidin-2(1H)-ones, also known as DHPMs, are highly important due to their myriad of medicinal properties . They act as calcium channel blockers and have antihypertensive and anti-inflammatory properties .
Anticancer Activity
DHPM derivatives have potential anticancer properties . They have been studied for their antitumor and antiproliferative effects .
Antimicrobial Activity
DHPMs have shown antimicrobial properties . They have been studied for their potential use in combating various microbial infections .
Antimalarial and Antitubercular Effects
DHPMs have been associated with antimalarial and antitubercular effects . This makes them a potential candidate for the development of new drugs to treat these diseases .
Synthesis of Biologically Active Natural Products
DHPMs can be found in numerous alkaloids in several marine sources . These alkaloids contribute to the synthesis of biologically active natural products, which are crucial in the medicinal field .
Catalyst in Biginelli Reaction
3,4-Dihydropyrimidin-2(1H)-ones can be produced via a three-component Biginelli reaction . This reaction involves the combination of an aldehyde, a β-ketoester, and urea .
properties
IUPAC Name |
3-benzyl-6-phenylpyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O/c20-17-11-16(15-9-5-2-6-10-15)18-13-19(17)12-14-7-3-1-4-8-14/h1-11,13H,12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLBMWECERODDKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=NC(=CC2=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-benzyl-6-phenylpyrimidin-4(3H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.